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Compound of Interest

Compound Name: Dimoxyline

Cat. No.: B1670683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimoxyline, with the CAS number 147-27-3, is an isoquinoline alkaloid derivative. This

technical guide provides a comprehensive overview of its chemical and physical properties,

pharmacological actions, and relevant experimental protocols. While detailed contemporary

research on Dimoxyline is limited, this document consolidates available data and draws logical

inferences from the study of similar isoquinoline compounds to present a thorough

understanding of its potential as a vasodilator. The guide includes structured data tables for

easy reference, detailed experimental methodologies, and a proposed signaling pathway for its

vasodilatory effects visualized using Graphviz.

Chemical and Physical Properties
Dimoxyline, also known as Dioxyline, is chemically identified as 1-[(4-Ethoxy-3-

methoxyphenyl)methyl]-6,7-dimethoxy-3-methylisoquinoline.[1] Its core structure is based on

the isoquinoline scaffold, a class of compounds known for their diverse pharmacological

activities.

Table 1: Chemical and Physical Properties of Dimoxyline
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Property Value Source

CAS Number 147-27-3 [1]

Molecular Formula C22H25NO4 [1]

Molecular Weight 367.44 g/mol [1]

IUPAC Name

1-[(4-ethoxy-3-

methoxyphenyl)methyl]-6,7-

dimethoxy-3-

methylisoquinoline

[1]

Synonyms Dioxyline, Paveril [2]

Melting Point 124-125 °C [2]

Appearance Crystalline powder

Solubility Data not readily available

Pharmacological Properties
Based on its isoquinoline structure and historical use under the trade name Paveril,

Dimoxyline is understood to function as a vasodilator. Vasodilators relax the smooth muscle in

blood vessels, leading to the widening of these vessels and a subsequent decrease in blood

pressure.[3][4]

Proposed Mechanism of Action: Vasodilation
While direct studies on the specific mechanism of Dimoxyline are scarce, the vasodilatory

effects of similar isoquinoline derivatives are well-documented.[5] These compounds often

exert their effects by modulating intracellular calcium levels, which are crucial for smooth

muscle contraction. The proposed mechanism for Dimoxyline involves the inhibition of calcium

influx and release, leading to smooth muscle relaxation.

This is likely achieved through two primary pathways:

Inhibition of Calcium Channels: Dimoxyline may block voltage-dependent and receptor-

operated calcium channels on the smooth muscle cell membrane. This action prevents the
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influx of extracellular calcium, a key trigger for muscle contraction.[5]

Inhibition of Intracellular Calcium Release: The compound may also interfere with the release

of calcium from intracellular stores, such as the sarcoplasmic reticulum.[5]

Furthermore, some vasodilators in this class act as phosphodiesterase (PDE) inhibitors.[6][7]

PDEs are enzymes that break down cyclic adenosine monophosphate (cAMP) and cyclic

guanosine monophosphate (cGMP), two important second messengers that promote smooth

muscle relaxation. By inhibiting PDEs, Dimoxyline could potentially increase the intracellular

concentrations of cAMP and cGMP, leading to vasodilation.

Therapeutic Use
Historically, Dimoxyline was marketed under the name "Paveril," suggesting its use as a

vasodilator for conditions such as hypertension or peripheral vascular disease. However,

detailed clinical data and current therapeutic applications are not well-documented in recent

literature.

Toxicology
Specific toxicological data for Dimoxyline, such as LD50 values and detailed adverse effect

profiles, are not readily available in the public domain. General side effects associated with

vasodilators can include tachycardia (fast heart rate), headache, and fluid retention.[4]

Experimental Protocols
Synthesis of Dimoxyline
A general method for the synthesis of isoquinoline derivatives like Dimoxyline involves the

Bischler-Napieralski reaction.[8] The synthesis of a similar compound, 6,7-dimethoxy-3,4-

dihydroisoquinoline hydrochloride, has been described in a one-pot method which can be

adapted.[9]

Protocol: Synthesis of 6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride (Illustrative)

Materials: 3,4-dimethoxy phenethylamine, formylation reagent, oxalyl chloride,

phosphotungstic acid, alcohol solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22941491/
https://pubmed.ncbi.nlm.nih.gov/22941491/
https://my.clevelandclinic.org/health/treatments/23211-phosphodiesterase-inhibitors
https://www.ncbi.nlm.nih.gov/books/NBK559276/
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.mayoclinic.org/diseases-conditions/high-blood-pressure/in-depth/high-blood-pressure-medication/art-20048154
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.mdpi.com/1422-8599/2023/2/M1608
https://patents.google.com/patent/CN110845410A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

React 3,4-dimethoxy phenethylamine with a formylation reagent to produce an

intermediate solution.

Further react the intermediate solution with a solution containing oxalyl chloride.

After the reaction is complete, add phosphotungstic acid to catalyze the ring closure.

Add an alcohol solvent for oxalic acid removal.

Cool and crystallize the reaction liquid.

Filter, leach the filter cake, and dry to obtain the target product.[9]

Note: This is a generalized protocol for a related compound and would require optimization for

the specific synthesis of Dimoxyline.

Analytical Methods for Isoquinoline Alkaloids
High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for the

analysis and quantification of isoquinoline alkaloids like Dimoxyline.[1]

Protocol: HPLC Analysis of Isoquinoline Alkaloids

Instrumentation: HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).[1]

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile or methanol).[1]

Flow Rate: Typically 1.0 mL/min.[1]

Detection Wavelength: 280 nm is a common wavelength for the detection of many

isoquinoline alkaloids.[1]

Sample Preparation:
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Prepare a stock solution of the Dimoxyline standard in a suitable solvent like methanol.

Create a series of working standard solutions at different concentrations to generate a

calibration curve.

For analysis of Dimoxyline in a sample matrix, an appropriate extraction method should

be employed, followed by filtration through a 0.45 µm syringe filter before injection.[1]

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms. The concentration of Dimoxyline in the sample can be determined by

comparing its peak area to the calibration curve.[1]

Other analytical techniques that can be used for the identification and analysis of isoquinoline

alkaloids include Capillary Electrophoresis-Mass Spectrometry (CE-MS) and Ion Mobility

Spectrometry (IMS).[2][10]

Mandatory Visualizations
Proposed Signaling Pathway for Dimoxyline-Induced
Vasodilation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/pdf/High_Performance_Liquid_Chromatography_HPLC_Methods_for_the_Analysis_of_Isoquinoline_Alkaloids.pdf
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/pdf/High_Performance_Liquid_Chromatography_HPLC_Methods_for_the_Analysis_of_Isoquinoline_Alkaloids.pdf
https://pubmed.ncbi.nlm.nih.gov/9870408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9420235/
https://www.benchchem.com/product/b1670683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimoxyline

Voltage-Dependent
Ca2+ ChannelsInhibits

Receptor-Operated
Ca2+ ChannelsInhibits

Sarcoplasmic
Reticulum

Inhibits

Phosphodiesterase
(PDE)

Inhibits
(Potential)

Ca2+ Influx

Ca2+ Release [Ca2+]i
(Intracellular Calcium)

Smooth Muscle
Contraction

Smooth Muscle
Relaxation

(Vasodilation)
cGMP

Degrades Protein Kinase G
(PKG)

Activates

Click to download full resolution via product page

Caption: Proposed mechanism of Dimoxyline-induced vasodilation.

General Experimental Workflow for HPLC Analysis
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Caption: General workflow for HPLC analysis of Dimoxyline.

Conclusion
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Dimoxyline (CAS: 147-27-3) is an isoquinoline derivative with historical use as a vasodilator.

While current research on this specific compound is limited, its chemical structure strongly

suggests a mechanism of action involving the modulation of intracellular calcium levels and

potentially the inhibition of phosphodiesterases, leading to smooth muscle relaxation. The

provided experimental protocols for synthesis and analysis offer a foundation for further

investigation into its pharmacological properties. This technical guide serves as a valuable

resource for researchers and scientists interested in exploring the therapeutic potential of

Dimoxyline and other related isoquinoline alkaloids. Further studies are warranted to fully

elucidate its mechanism of action, efficacy, and safety profile for potential modern therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dimoxyline (CAS
Number: 147-27-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670683#dimoxyline-cas-number-147-27-3-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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